Cas no 29652-81-1 (1-(3,4,5-Trimethoxyphenyl)propan-1-ol)

1-(3,4,5-Trimethoxyphenyl)propan-1-ol structure
29652-81-1 structure
Product Name:1-(3,4,5-Trimethoxyphenyl)propan-1-ol
CAS No:29652-81-1
MF:C12H18O4
MW:226.268924236298
MDL:MFCD15478766
CID:1438853
PubChem ID:44575339
Update Time:2024-10-30

1-(3,4,5-Trimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-3,4,5-trimethoxy-
    • 1-(3,4,5-trimethoxyphenyl)-1-propanol
    • 1-(3,4,5-trimethoxyphenyl)propan-1-ol
    • W12352
    • EN300-261320
    • MFCD15478766
    • SCHEMBL2007010
    • CS-0037653
    • 29652-81-1
    • CHEMBL500053
    • AKOS013209948
    • AS-63359
    • 1-(3,4,5-Trimethoxyphenyl)propan-1-ol
    • MDL: MFCD15478766
    • Inchi: 1S/C12H18O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h6-7,9,13H,5H2,1-4H3
    • InChI Key: FLYMDKWKEGXJLA-UHFFFAOYSA-N
    • SMILES: OC(CC)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.9

1-(3,4,5-Trimethoxyphenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB488231-1 g
1-(3,4,5-Trimethoxyphenyl)propan-1-ol
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€742.00 2022-03-01
TRC
B588903-10mg
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$ 50.00 2022-06-07
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$ 185.00 2022-06-07
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$ 275.00 2022-06-07
Enamine
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Enamine
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Enamine
EN300-261320-0.5g
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Enamine
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Enamine
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